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Introduction:

Dizocilpine, commonly known as MK-801, is a potent and selective non-competitive antagonist
of the N-methyl-D-aspartate (NMDA) receptor. Glutamate, the brain's primary excitatory
neurotransmitter, activates NMDA receptors, which are crucial for synaptic plasticity, learning,
and memory. MK-801 acts by binding inside the receptor's ion channel, physically blocking the
influx of ions like calcium (Ca?*) and preventing neuronal depolarization.[1] This mechanism of
action makes MK-801 an invaluable pharmacological tool in preclinical research to model a
variety of neuropsychiatric and cognitive disorders, including schizophrenia and psychosis.[2]
[3] The intraperitoneal (IP) route of administration is frequently employed for systemic delivery
in mice due to its relative ease and rapid absorption. These application notes provide detailed
protocols for the IP injection of MK-801 in mice, summarize key quantitative data from relevant
studies, and illustrate the associated signaling pathway and experimental workflow.

Data Presentation

The behavioral effects of MK-801 in mice are highly dose-dependent. The following tables
summarize quantitative data on pharmacokinetics and dose-dependent behavioral outcomes

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15617396#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_Intraperitoneal_vs_Subcutaneous_MK_801_Administration.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6946115/
https://www.spandidos-publications.com/10.3892/mmr.2014.2644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

following a single intraperitoneal injection.

Table 1: Pharmacokinetic Parameters of MK-801 (0.1 mg/kg, i.p.) in Mice

Parameter Brain Tissue Blood Plasma

Tmax (Time to Peak

Concentration) 30 minutes 30 minutes
Cmax (Peak Concentration) ~5 ng/mL ~7.5 ng/mL
Concentration at 120 min ~2 ng/mL ~2.5 ng/mL
Concentration at 240 min Undetectable Undetectable

Data derived from studies in male ICR mice.[4][5]

Table 2: Dose-Dependent Behavioral Effects of Acute MK-801 IP Injection in Mice
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Dose (mg/kg)

Behavioral Test

Key Observations

Mouse Strain

0.01-0.1

Object Recognition

Impaired long-term
recognition memory,
though this may be
state-dependent.[6]

Not Specified

0.05

Y-Maze

Significantly
diminished
spontaneous
alternation, indicating
impaired spatial

working memory.[7]

C57BL/6J

0.1

Y-Maze

Diminished
spontaneous

alternation.[2]

CD-1

0.1-05

Locomotor Activity

Dose-dependent

increase in

coordinated locomotor

activity.[8]

NMRI

0.12

Locomotor Activity /

Social Interaction

Resulted in
hyperlocomotion and

social deficits.[2]

CD-1

0.15

Locomotor Activity

Increased locomotor

activity.[2]

CD-1

0.2

Self-Grooming /
Rotational Behavior

Decreased self-
grooming; induced a
significant increase in

rotational behavior.[2]

[°]

CD-1/C57BL/6

0.3

Self-Grooming

Decreased self-

grooming.[2]

CD-1

>0.5

Motor Syndrome

Produced a typical

motor syndrome

NMRI
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characterized by head
weaving, body rolling,
and ataxia.[8]

Daily injection for 2

weeks increased

, Locomotor Activity / )
0.6 (chronic) ) ) locomotion and C57BL/6
Social Interaction _
decreased social
interaction time.[3]
Disrupted PPI after 28
o days of daily
) Prepulse Inhibition o .
1.0 (chronic) PP treatment, indicating Not Specified
sensorimotor gating
deficits.[10]
Caused irreversible
degeneration of a
o small number of
10.0 Neurotoxicity ICR

posterior
cingulate/retrosplenial

cortical neurons.[11]

Experimental Protocols

Protocol 1: Preparation of MK-801 Solution for Injection

This protocol details the preparation of (+)-MK-801 hydrogen maleate for intraperitoneal

injection in mice.

Materials:

Sterile vials

Vortex mixer

(+)-MK-801 hydrogen maleate powder (e.g., from Sigma-Aldrich)[2][12]

Sterile 0.9% sodium chloride (NaCl) solution (saline)[2][12]
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« Sterile filter (0.22 um) and syringe for sterilization
Procedure:

o Calculate Required Amount: Determine the total volume of MK-801 solution needed based
on the number of animals, their average weight, the desired dose, and the injection volume
(typically 10 mL/kg of body weight).[2][6]

o Example Calculation: For a 25g mouse receiving a 0.1 mg/kg dose at an injection volume
of 10 mL/kg:

» Dose per mouse = 0.1 mg/kg * 0.025 kg = 0.0025 mg
» |njection volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL
» Required concentration = 0.0025 mg / 0.25 mL = 0.01 mg/mL

e Weighing: Under sterile conditions, accurately weigh the required amount of (+)-MK-801
hydrogen maleate powder and transfer it to a sterile vial.

e Dissolving: Add the calculated volume of sterile 0.9% saline to the vial.[2][12]

e Mixing: Vortex the solution thoroughly until the MK-801 powder is completely dissolved. The
solution should be clear and free of particulates.

» Sterilization (Optional but Recommended): For maximum sterility, filter the final solution
through a 0.22 pm syringe filter into a new sterile vial.

o Storage: Store the prepared solution appropriately. For short-term use, refrigeration may be
suitable. For longer-term storage, consult the manufacturer's guidelines; aliquoting and
freezing might be necessary.

Protocol 2: Intraperitoneal (IP) Injection Procedure in
Mice
This protocol describes the standard procedure for administering the prepared MK-801 solution

via IP injection.
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Materials:

Prepared and sterile MK-801 solution
Appropriately sized sterile syringe (e.g., 1 mL) and needle (e.g., 27-30 gauge)
70% ethanol and gauze

Animal scale

Procedure:

Animal Handling and Weighing: Weigh the mouse immediately before injection to ensure
accurate dosing.

Restraint: Securely restrain the mouse. One common method is to hold the mouse by the
scruff of the neck to immobilize the head and body, then secure the tail with the little finger of
the same hand. Turn the mouse so its abdomen is facing upwards, tilting the head slightly
downwards. This position causes the abdominal organs to shift forward, creating a safer
injection space.[1]

Site Identification: Identify the injection site in the lower right or left quadrant of the abdomen,
avoiding the midline to prevent puncturing the bladder or cecum.[1]

Injection:
o Clean the injection site with a 70% ethanol wipe.

o Insert the needle, bevel up, at approximately a 30-45 degree angle into the abdominal
cavity. The needle should penetrate the skin and the abdominal wall.

o Gently aspirate by pulling back slightly on the syringe plunger. If blood or yellowish fluid
(urine) appears, withdraw the needle and reinject at a different site with a new sterile
needle.

Administration: Once confident the needle is correctly placed within the peritoneal cavity,
inject the solution smoothly and steadily.
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o Withdrawal & Monitoring: Withdraw the needle and return the animal to its home cage or a
designated observation cage. Monitor the animal for any immediate adverse reactions.
Behavioral testing is typically initiated 30 minutes post-injection to coincide with peak brain
concentrations of the drug.[2][6][12]

Mandatory Visualization
Signaling Pathway

// Edges Glutamate -> NMDA_R [label=" Binds", color="#5F6368"]; Glycine -> NMDA_R
[label=" Binds", color="#5F6368"]; NMDA_R -> Ca_Influx [label=" Opens to allow",
color="#34A853"]; Ca_Influx -> Downstream [label=" Activates", color="#34A853"];
Downstream -> Plasticity [label=" Modulates", color="#34A853"]; MK801 -> NMDA_R [label="
Blocks Channel Pore\n(Use-Dependent)”, color="#EA4335", style=bold, arrowhead=tee]; } dot
Caption: Mechanism of MK-801 action on the NMDA receptor signaling pathway.

Experimental Workflow

I/l Workflow Edges Al -> A2 -> A3 ->B1; Bl ->B2->B3->B4;B4->C1->C2->C3; }dot
Caption: General experimental workflow for MK-801 induced behavioral studies in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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